1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine

• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 1-(4-ethoxy-3-ethylphenyl)sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C20H26N2O3S/c1-3-17-16-19(10-11-20(17)25-4-2)26(23,24)22-14-12-21(13-15-22)18-8-6-5-7-9-18/h5-11,16H,3-4,12-15H2,1-2H3
• InChI Key: PGFUFDVNEMRSLZ-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3)OCC

Description

1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the late 1970s and has since been used in scientific research to study its mechanism of action and biochemical and physiological effects.

Mechanism of Action

1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine acts as an agonist at the 5-HT1B and 5-HT2C receptors, which are both G protein-coupled receptors that are involved in the regulation of serotonin levels in the brain. By binding to these receptors, 1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine can increase serotonin release and modulate its activity, leading to changes in mood, behavior, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine can produce a range of biochemical and physiological effects, including changes in mood, anxiety, and appetite. It has also been shown to affect the cardiovascular system, with increases in heart rate and blood pressure reported in some studies.

Advantages and Limitations for Lab Experiments

1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine has several advantages for use in lab experiments, including its ability to selectively target specific serotonin receptors and its well-established synthesis method. However, its effects can be variable and dose-dependent, making it difficult to control for in experiments.

Future Directions

There are several potential future directions for research on 1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine and related compounds. These include further studies on its mechanism of action, as well as investigations into its potential therapeutic uses for mood disorders and other conditions. Additionally, research could explore the development of new compounds that target specific serotonin receptors with greater selectivity and efficacy.

Synthesis Methods

The synthesis of 1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine involves the reaction of 4-phenylpiperazine with 4-ethyl-3-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reduced with sodium borohydride to yield 1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine.

Scientific Research Applications

1-[(4-Ethoxy-3-ethylphenyl)sulfonyl]-4-phenylpiperazine has been used in scientific research to study its effects on the central nervous system. It has been found to act as a serotonin receptor agonist, specifically targeting the 5-HT1B and 5-HT2C receptors. This has led to its use in studies related to depression, anxiety, and other mood disorders.